Cas no 1864061-63-1 (Ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride)

• Product Name: Ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride
• CAS No: 1864061-63-1
• MF: C₉H₁₈ClNO₃S
• MW: 255.762120723724
• MDL: MFCD29033938
• CID: 4625287
• PubChem ID: 121552329
• Update Time: 2025-10-29

Ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride
• Z2234631243
• ethyl 4-methylsulfinylpiperidine-4-carboxylate;hydrochloride
• Ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride

• MDL： MFCD29033938
• Inchi： 1S/C9H17NO3S.ClH/c1-3-13-8(11)9(14(2)12)4-6-10-7-5-9;/h10H,3-7H2,1-2H3;1H
• InChI Key： MLBVMGFXSBXNAQ-UHFFFAOYSA-N
• SMILES： Cl.S(C)(C1(C(=O)OCC)CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Topological Polar Surface Area: 74.6

Additional information on Ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride

Ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride (CAS No. 1864061-63-1): A Comprehensive Overview

Ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride (CAS No. 1864061-63-1) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers and scientists worldwide. This compound, characterized by its Ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride moiety, has been extensively studied for its potential applications in drug development and medicinal chemistry.

The molecular framework of Ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride consists of a piperidine ring substituted with a methanesulfinyl group and an ethoxycarbonyl moiety, further modified by a hydrochloride salt form. This structural configuration imparts unique chemical properties that make it a valuable candidate for various pharmacological investigations. The presence of the methanesulfinyl group enhances the compound's solubility and reactivity, while the ethoxycarbonyl group contributes to its stability and bioavailability.

In recent years, Ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride has been explored in the context of developing novel therapeutic agents. Its structural features suggest potential applications in the treatment of neurological disorders, inflammatory conditions, and other diseases where precise molecular targeting is essential. The compound's ability to interact with biological targets at a molecular level makes it a promising candidate for further research and development.

One of the most intriguing aspects of Ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride is its role in the synthesis of more complex pharmacophores. Researchers have leveraged its structural motifs to design derivatives with enhanced pharmacological activity and improved pharmacokinetic profiles. These derivatives have shown promise in preclinical studies, particularly in models of pain management and neuroprotection.

The synthesis of Ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of a piperidine precursor, followed by the introduction of the methanesulfinyl group and the ethoxycarbonyl moiety. The final step involves converting the free base into its hydrochloride salt form, which enhances its stability and solubility.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride. These improvements have not only reduced production costs but also enhanced the quality and consistency of the final product. Such advancements are crucial for facilitating further research and commercialization efforts in pharmaceuticals.

The pharmacological properties of Ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride have been subjects of extensive investigation. Studies have demonstrated its potential as an intermediate in the synthesis of drugs targeting central nervous system disorders. Its ability to modulate neurotransmitter activity suggests that it could be used to develop treatments for conditions such as epilepsy, depression, and anxiety.

In addition to its neurological applications, Ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride has shown promise in combating inflammatory diseases. Research indicates that it can inhibit key enzymes involved in inflammatory pathways, thereby reducing inflammation and alleviating symptoms associated with conditions like rheumatoid arthritis and inflammatory bowel disease.

The compound's unique chemical properties also make it a valuable tool in medicinal chemistry research. Its versatility allows researchers to explore various structural modifications, leading to the discovery of novel drug candidates with improved efficacy and reduced side effects. The development of such compounds is essential for addressing unmet medical needs and improving patient outcomes.

The safety profile of Ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride has been thoroughly evaluated through preclinical studies. These studies have demonstrated that the compound is well-tolerated at relevant doses, with minimal adverse effects observed. However, further clinical trials are necessary to confirm its safety and efficacy in human populations.

In conclusion, Ethyl 4-methanesulfinylpiperidine-4-carboxylate hydrochloride (CAS No. 1864061-63-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique molecular structure, combined with its favorable chemical properties, makes it a valuable asset in drug development efforts aimed at treating neurological disorders, inflammatory conditions, and other diseases. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in modern medicine.